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Introduction

Thioketals are valuable functional groups in organic synthesis, serving as protecting groups for

ketones and as intermediates in various chemical transformations.[1][2] While the direct use of

thioacetone for thioketal synthesis is often impractical due to its extreme instability and foul

odor, thioketals are readily synthesized from its precursor, acetone, in a one-pot reaction with

thiols.[3][4][5] This document provides detailed application notes and protocols for a

controllable and efficient synthesis of thioketals from acetone and various thiols, mediated by

methanesulfonic anhydride and sulfuric acid.[1][6][7] This method offers a practical alternative

to handling thioacetone directly and provides good to excellent yields for a range of

substrates.[1]

Reaction Principle

The synthesis proceeds via the acid-catalyzed reaction of an aldehyde or ketone (in this case,

acetone) with a thiol or dithiol.[1] The reaction typically involves the formation of a

hemithioacetal intermediate, which then undergoes further reaction with a second equivalent of

thiol to form the stable thioketal. The use of methanesulfonic anhydride and sulfuric acid

promotes the reaction, likely by activating the carbonyl group of acetone and facilitating the

dehydration steps.[1] A plausible mechanism involves the initial formation of the thioketal,

which can then, under acidic conditions, react with acetone to generate other products,

indicating a complex reaction landscape where careful control of conditions is key.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1215245?utm_src=pdf-interest
https://www.mdpi.com/1420-3049/29/20/4785
https://www.organic-chemistry.org/synthesis/C1S/thioacetals.shtm
https://www.benchchem.com/product/b1215245?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/t/thioacetone.html
https://en.wikipedia.org/wiki/Thioacetone
https://www.vulcanchem.com/product/vc1684077
https://www.mdpi.com/1420-3049/29/20/4785
https://www.researchgate.net/publication/384821015_Controllable_Synthesis_of_ThioacetalsThioketals_and_b-Sulfanyl_Ketones_Mediated_by_Methanesulfonic_Anhydride_and_Sulfuric_Acid_Sulfuric_Acid_from_AldehydeAcetone_and_Thiols
https://pubmed.ncbi.nlm.nih.gov/39459154/
https://www.benchchem.com/product/b1215245?utm_src=pdf-body
https://www.mdpi.com/1420-3049/29/20/4785
https://www.mdpi.com/1420-3049/29/20/4785
https://www.mdpi.com/1420-3049/29/20/4785
https://www.mdpi.com/1420-3049/29/20/4785
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Procedure for the Synthesis of Thioketals from Acetone and Thiols

This protocol is adapted from a method developed for the controllable synthesis of

thioacetals/thioketals.[1]

Materials:

Substituted thiol (0.6 mmol)

Methanesulfonic anhydride (Ms₂O) (0.6 mmol)

Acetone (1 mL)

1,2-Dichloroethane (DCE) (5 mL)

10 mL sealed tube

Magnetic stirrer

Procedure:

To a 10 mL sealed tube, add the substituted thiol (0.6 mmol), methanesulfonic anhydride (0.6

mmol), acetone (1 mL), and 1,2-dichloroethane (5 mL).[1]

Seal the tube and stir the resulting solution at 60 °C.[1]

Monitor the reaction progress using an appropriate technique such as Thin-Layer

Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS).[6]

Upon completion of the reaction, cool the mixture to room temperature.

Purify the product using standard laboratory techniques, such as column chromatography on

silica gel, to isolate the desired thioketal.
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Note: This protocol has been shown to be effective for a variety of substituted thiols,

demonstrating good functional group compatibility.[1]

Data Presentation
Table 1: Synthesis of Various Thioketals from Acetone and Substituted Thiols[1]
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Entry Thiol Substrate Product Yield (%)

1 4-Methylbenzenethiol
2,2-Bis(p-

tolylthio)propane
86

2
4-

Methoxybenzenethiol

2,2-Bis((4-

methoxyphenyl)thio)pr

opane

95

3 4-Fluorobenzenethiol

2,2-Bis((4-

fluorophenyl)thio)prop

ane

87

4 4-Chlorobenzenethiol

2,2-Bis((4-

chlorophenyl)thio)prop

ane

88

5 4-Bromobenzenethiol

2,2-Bis((4-

bromophenyl)thio)pro

pane

92

6 4-Iodobenzenethiol

2,2-Bis((4-

iodophenyl)thio)propa

ne

91

7

4-

(Trifluoromethyl)benze

nethiol

2,2-Bis((4-

(trifluoromethyl)phenyl

)thio)propane

78

8
Methyl 4-

mercaptobenzoate

Methyl 4,4'-((propane-

2,2-

diylbis(sulfanediyl))bis

(4,1-

phenylene))dibenzoat

e

85

9 4-Nitrobenzenethiol

2,2-Bis((4-

nitrophenyl)thio)propa

ne

72

10 3-Methylbenzenethiol
2,2-Bis(m-

tolylthio)propane
89
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11 2-Methylbenzenethiol
2,2-Bis(o-

tolylthio)propane
82

12 Naphthalen-2-ylthiol
2,2-Bis(naphthalen-2-

ylthio)propane
90

13 Benzylthiol

2,2-

Bis(benzylthio)propan

e

75

14 Cyclohexylthiol

2,2-

Bis(cyclohexylthio)pro

pane

65

Mandatory Visualization
Experimental Workflow for Thioketal Synthesis
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Click to download full resolution via product page

Caption: Workflow for the synthesis of thioketals from acetone and thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Thioacetal synthesis by thioacetalisation or 1,4-addition [organic-chemistry.org]

3. acs.org [acs.org]

4. Thioacetone - Wikipedia [en.wikipedia.org]

5. Thioacetone (4756-05-2) for sale [vulcanchem.com]

6. researchgate.net [researchgate.net]

7. Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by
Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols
- PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Thioketals from Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215245#thioacetone-in-the-synthesis-of-thioketals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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